4-Methoxy-2-[3-(1,3,5-trimethylpyrazol-4-yl)propanoylamino]butanoic acid

• IUPAC Name: 4-methoxy-2-[3-(1,3,5-trimethylpyrazol-4-yl)propanoylamino]butanoic acid
• InChI: InChI=1S/C14H23N3O4/c1-9-11(10(2)17(3)16-9)5-6-13(18)15-12(14(19)20)7-8-21-4/h12H,5-8H2,1-4H3,(H,15,18)(H,19,20)
• InChI Key: CKDAYJYJFSYJCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)NC(CCOC)C(=O)O
• Molecular Formula: C14H23N3O4
• Molecular Weight: 297.35 g/mol

Description

4-Methoxy-2-[3-(1,3,5-trimethylpyrazol-4-yl)propanoylamino]butanoic acid, also known as MTPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTTPB has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Scientific Research Applications

MTTPB has been extensively studied for its potential therapeutic applications. One of the most promising applications of MTTPB is its use in the treatment of cancer. MTTPB has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, MTTPB has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of MTTPB is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in the growth and proliferation of cancer cells. MTTPB has been found to inhibit the activity of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of cell growth and apoptosis. Additionally, MTTPB has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular energy metabolism.
Biochemical and Physiological Effects
MTTPB has a wide range of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in the growth and proliferation of cancer cells, including DPP-IV and glyceraldehyde-3-phosphate dehydrogenase (GAPDH). Additionally, MTTPB has been shown to activate the AMPK pathway, which is involved in the regulation of cellular energy metabolism. MTTPB has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of MTTPB is its potential therapeutic applications in the treatment of cancer and inflammatory diseases. Additionally, MTTPB has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. However, there are also limitations to the use of MTTPB in lab experiments. For example, the synthesis of MTTPB is complex and yields are relatively low, which can make it difficult to produce large quantities of the compound for testing.

Future Directions

There are several future directions for research on MTTPB. One area of research is the development of new synthetic methods for the production of MTTPB, which could improve yields and reduce costs. Additionally, further studies are needed to fully understand the mechanism of action of MTTPB and its potential therapeutic applications. Finally, there is a need for more research on the safety and toxicity of MTTPB, particularly in animal models, before it can be considered for clinical trials.
Conclusion
In conclusion, 4-Methoxy-2-[3-(1,3,5-trimethylpyrazol-4-yl)propanoylamino]butanoic acid is a promising compound with potential therapeutic applications in the treatment of cancer and inflammatory diseases. While there are limitations to the use of MTTPB in lab experiments, further research is needed to fully understand its mechanism of action and potential applications. With continued research, MTTPB could become an important tool in the development of new drugs for a wide range of diseases.

Synthesis Methods

The synthesis of MTTPB involves several steps. The first step involves the synthesis of 1,3,5-trimethylpyrazole-4-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 4-methoxy-2-aminobutanoic acid to produce the desired product, MTTPB. The overall yield of this synthesis method is approximately 40%.